Cas no 1508370-72-6 (3-amino-1-(2-methanesulfonylphenyl)propan-1-ol)

• Product Name: 3-amino-1-(2-methanesulfonylphenyl)propan-1-ol
• CAS No: 1508370-72-6
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5977356
• PubChem ID: 82618821
• Update Time: 2025-08-04

3-amino-1-(2-methanesulfonylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methanesulfonylphenyl)propan-1-ol
• EN300-2006799
• 1508370-72-6

• Inchi： 1S/C10H15NO3S/c1-15(13,14)10-5-3-2-4-8(10)9(12)6-7-11/h2-5,9,12H,6-7,11H2,1H3
• InChI Key： ROWSSROFCHEKFE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(CCN)O)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-amino-1-(2-methanesulfonylphenyl)propan-1-ol

3-Amino-1-(2-Methanesulfonylphenyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-1-(2-Methanesulfonylphenyl)Propan-1-Ol, identified by the CAS number 1508370-72-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The compound's structure comprises a propanol backbone with an amino group at the third position and a methanesulfonylphenyl substituent at the second position of the benzene ring. This configuration imparts distinctive chemical properties, making it a valuable subject for research and development.

Recent studies have highlighted the importance of 3-Amino-1-(2-Methanesulfonylphenyl)Propan-1-Ol in the context of drug design. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The methanesulfonyl group attached to the phenyl ring is known to enhance the molecule's stability and solubility, which are critical factors in drug delivery systems. Furthermore, the amino group at the third position provides sites for further functionalization, enabling the creation of derivatives with tailored biological activities.

The synthesis of 3-Amino-1-(2-Methanesulfonylphenyl)Propan-1-Ol involves a multi-step process that typically begins with the preparation of intermediates such as 2-methanesulfonylaniline. This intermediate undergoes nucleophilic substitution or coupling reactions to introduce the propanol moiety. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. The use of green chemistry principles in these syntheses has also been emphasized, aligning with global efforts to reduce environmental impact.

In terms of applications, 3-Amino-1-(2-Methanesulfonylphenyl)Propan-1-Ol has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds makes it a useful building block for constructing high-performance materials with enhanced mechanical and thermal properties. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for producing enantiomerically pure compounds—a critical requirement in pharmaceutical manufacturing.

The pharmacological profile of 3-Amino-1-(2-Methanesulfonylphenyl)Propan-1-Ol is another area that has attracted significant research interest. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Moreover, its ability to modulate cellular signaling pathways has opened up possibilities for its use in cancer therapy.

In conclusion, 3-Amino-1-(2-Methanesulfonylphenyl)Propan-1-Ol, with its unique chemical structure and versatile properties, represents a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.